Cas no 1448075-34-0 (N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide)

• Product Name: N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• CAS No: 1448075-34-0
• MF: C₁₇H₁₈N₆O₂
• MW: 338.363822460175
• CID: 6288767
• PubChem ID: 71805150
• Update Time: 2025-05-30

N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• AKOS024557564
• F6425-0230
• N-[2-(3,5-dimethylphenoxy)ethyl]-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-(2-(3,5-dimethylphenoxy)ethyl)-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide
• N-[2-(3,5-DIMETHYLPHENOXY)ETHYL]-6-(1,2,4-TRIAZOL-1-YL)PYRIDAZINE-3-CARBOXAMIDE
• 1448075-34-0

• Inchi： 1S/C17H18N6O2/c1-12-7-13(2)9-14(8-12)25-6-5-19-17(24)15-3-4-16(22-21-15)23-11-18-10-20-23/h3-4,7-11H,5-6H2,1-2H3,(H,19,24)
• InChI Key： BMIBFRBUTRCRSA-UHFFFAOYSA-N
• SMILES： O(CCNC(C1=CC=C(N=N1)N1C=NC=N1)=O)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 338.14912384g/mol
• Monoisotopic Mass: 338.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8Ų

Additional information on N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide

Research Brief on N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS: 1448075-34-0)

In recent years, the compound N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide (CAS: 1448075-34-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazine-triazole scaffold, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and antimicrobial agents. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide involves a multi-step process that includes the coupling of a pyridazine carboxylic acid derivative with a triazole-containing amine. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the presence of a triazole ring, contribute to its ability to interact with biological targets, such as enzymes involved in microbial pathogenesis or cancer cell proliferation.

One of the most notable findings in recent research is the compound's inhibitory activity against fungal cytochrome P450 enzymes, specifically CYP51, which is essential for ergosterol biosynthesis in pathogenic fungi. This mechanism suggests potential applications in antifungal therapy, particularly for drug-resistant strains. In vitro studies have demonstrated potent activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to mammalian cells, highlighting its selectivity and therapeutic index.

Additionally, preliminary data from animal models indicate that N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide exhibits favorable pharmacokinetic properties, including good oral bioavailability and tissue penetration. These attributes make it a promising candidate for further development as an oral antifungal agent. Researchers are also exploring its potential in combination therapies to enhance efficacy and reduce the likelihood of resistance development.

Beyond its antifungal properties, recent investigations have explored the compound's utility in oncology. Early-stage studies suggest that it may modulate signaling pathways involved in tumor growth and metastasis, although the exact molecular targets remain under investigation. The versatility of this molecule underscores its potential as a multi-target therapeutic agent, capable of addressing unmet medical needs across diverse disease areas.

In conclusion, N-2-(3,5-dimethylphenoxy)ethyl-6-(1H-1,2,4-triazol-1-yl)pyridazine-3-carboxamide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features, combined with promising biological activity, position it as a valuable candidate for further development. Future studies should focus on elucidating its mechanism of action in greater detail, optimizing its pharmacological profile, and advancing it through clinical trials to evaluate its safety and efficacy in humans.